methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
Overview
Description
Methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (MDTIC) is a cyclic compound composed of a seven-membered ring with two methyl substituents and an indole carboxylate group. MDTIC is an important synthetic intermediate for the production of many pharmaceuticals, and has been used in medical research for over two decades. MDTIC has been studied for its potential therapeutic applications, as well as its biochemical and physiological effects on the body.
Scientific Research Applications
Methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, and has been used in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. Additionally, this compound has been used in the study of protein-protein interactions and the regulation of gene expression.
Mechanism of Action
The mechanism of action of methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is not yet fully understood. However, it is believed that this compound binds to specific proteins in the cell, which leads to the activation of certain pathways and the modulation of gene expression. Additionally, this compound has been shown to interact with certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. Additionally, this compound has been shown to increase the production of nitric oxide, which has been linked to improved cardiovascular health.
Advantages and Limitations for Lab Experiments
Methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a wide range of conditions. Additionally, this compound can be used in both in vitro and in vivo experiments, making it a versatile tool for scientific research. However, there are some limitations to using this compound in laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is difficult to purify this compound, as it has a tendency to form dimers and other impurities.
Future Directions
There are many potential future directions for the use of methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate in medical research. It could be used to study the mechanism of action of other drugs, or to develop new therapeutics for the treatment of various diseases. Additionally, this compound could be used to develop new methods for the synthesis of pharmaceuticals, or to study protein-protein interactions. Finally, this compound could be used to develop new methods for the detection and diagnosis of disease.
Synthesis Methods
Methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate can be synthesized in several ways, including the condensation of indole-2-carboxylic acid with dimethylformamide in the presence of a base such as sodium carbonate, and the reaction of indole-2-carboxylic acid with dimethyl sulfoxide in the presence of a base such as sodium hydroxide. In both cases, the resulting product is purified by column chromatography and recrystallized from methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate involves the condensation of 5,5-dimethyl-1,3-cyclohexanedione with tryptamine followed by esterification with methyl chloroformate.", "Starting Materials": [ "5,5-dimethyl-1,3-cyclohexanedione", "tryptamine", "methyl chloroformate" ], "Reaction": [ "Step 1: Condensation of 5,5-dimethyl-1,3-cyclohexanedione with tryptamine in the presence of a base such as sodium hydride or potassium carbonate to form the corresponding imine intermediate.", "Step 2: Reduction of the imine intermediate with a reducing agent such as sodium borohydride or lithium aluminum hydride to form the corresponding amine intermediate.", "Step 3: Esterification of the amine intermediate with methyl chloroformate in the presence of a base such as triethylamine or pyridine to form the final product, methyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate." ] } | |
CAS RN |
2115757-21-4 |
Molecular Formula |
C12H17NO2 |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
